Cas no 1987675-33-1 (3-(2-amino-3-ethylpentyl)-1-cyclopentylurea)

3-(2-Amino-3-ethylpentyl)-1-cyclopentylurea is a specialized urea derivative featuring a cyclopentyl group and a branched alkylamine side chain. This structure imparts unique physicochemical properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. The compound's amine functionality allows for further derivatization, while the cyclopentyl moiety enhances steric control in reactions. Its balanced lipophilicity and molecular rigidity suggest potential applications in drug design, particularly for targeting central nervous system (CNS) disorders or as a scaffold for enzyme inhibitors. The compound's defined stereochemistry (if applicable) may also contribute to selective biological interactions. Proper handling requires standard laboratory precautions due to its amine reactivity.
3-(2-amino-3-ethylpentyl)-1-cyclopentylurea structure
1987675-33-1 structure
Product Name:3-(2-amino-3-ethylpentyl)-1-cyclopentylurea
CAS No:1987675-33-1
MF:C13H27N3O
MW:241.372983217239
CID:5876954
PubChem ID:114168535
Update Time:2025-06-11

3-(2-amino-3-ethylpentyl)-1-cyclopentylurea Chemical and Physical Properties

Names and Identifiers

    • 3-(2-amino-3-ethylpentyl)-1-cyclopentylurea
    • EN300-1121913
    • 1987675-33-1
    • Inchi: 1S/C13H27N3O/c1-3-10(4-2)12(14)9-15-13(17)16-11-7-5-6-8-11/h10-12H,3-9,14H2,1-2H3,(H2,15,16,17)
    • InChI Key: ZTUWNLXEEQUICT-UHFFFAOYSA-N
    • SMILES: O=C(NCC(C(CC)CC)N)NC1CCCC1

Computed Properties

  • Exact Mass: 241.215412493g/mol
  • Monoisotopic Mass: 241.215412493g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 67.2Ų

3-(2-amino-3-ethylpentyl)-1-cyclopentylurea Pricemore >>

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Additional information on 3-(2-amino-3-ethylpentyl)-1-cyclopentylurea

Recent Advances in the Study of 3-(2-amino-3-ethylpentyl)-1-cyclopentylurea (CAS: 1987675-33-1)

The compound 3-(2-amino-3-ethylpentyl)-1-cyclopentylurea (CAS: 1987675-33-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential clinical applications. This research brief aims to summarize the latest findings and provide insights into the current state of research on this compound.

One of the key areas of investigation has been the compound's interaction with specific biological targets. Preliminary studies suggest that 3-(2-amino-3-ethylpentyl)-1-cyclopentylurea exhibits high affinity for certain receptor proteins, making it a candidate for drug development in neurological and metabolic disorders. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking simulations to map the binding sites and understand the structural basis of its activity.

In addition to its binding properties, recent pharmacokinetic studies have explored the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. These studies have revealed favorable bioavailability and stability, which are critical for its potential use as a therapeutic agent. Furthermore, in vivo experiments have demonstrated its efficacy in animal models, with minimal observed toxicity at therapeutic doses.

Another significant aspect of the research has been the synthesis and optimization of 3-(2-amino-3-ethylpentyl)-1-cyclopentylurea derivatives. By modifying specific functional groups, researchers aim to enhance its pharmacological properties, such as potency, selectivity, and half-life. These efforts have led to the development of several analogs, some of which are currently undergoing preclinical evaluation.

The therapeutic potential of this compound extends to various disease areas, including neurodegenerative diseases, diabetes, and cancer. For instance, its ability to modulate specific signaling pathways has been linked to neuroprotective effects, while its impact on metabolic enzymes suggests utility in managing metabolic syndromes. Ongoing clinical trials are expected to provide further validation of its efficacy and safety in humans.

In conclusion, the compound 3-(2-amino-3-ethylpentyl)-1-cyclopentylurea (CAS: 1987675-33-1) represents a promising candidate for drug development, with a growing body of research supporting its therapeutic potential. Future studies will likely focus on optimizing its properties and expanding its clinical applications. This brief highlights the current state of knowledge and underscores the importance of continued investigation in this area.

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